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Compound of Interest

Compound Name: Drospirenone

Cat. No.: B1670955 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds like drospirenone are paramount to ensuring laboratory

safety, environmental protection, and regulatory compliance. Drospirenone is a synthetic

progestin that requires careful management due to its potential health and environmental

effects.[1][2][3] This guide provides a comprehensive, step-by-step procedure for its safe

disposal.

Immediate Safety and Hazard Information
Drospirenone is classified with multiple health and environmental hazards. It is crucial to

understand these risks before handling the compound.

Human Health Hazards: Drospirenone is harmful if swallowed, inhaled, or in contact with

skin.[1] It is a suspected carcinogen and may damage fertility or the unborn child.[1]

Environmental Hazards: The compound is toxic to aquatic life with long-lasting effects. It is

considered very persistent in the environment and has a high chronic toxicity for aquatic

organisms.

Incompatibilities: Drospirenone should not be mixed with strong oxidizing agents or strong

bases.

Personal Protective Equipment (PPE)
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Before handling drospirenone for disposal, all personnel must be equipped with the

appropriate PPE to prevent exposure.

PPE Type Specification Purpose

Eye Protection
Safety glasses with side-

shields or chemical goggles.

Prevents eye contact with dust

or splashes.

Hand Protection
Appropriate chemical-resistant

gloves.

Prevents skin contact and

absorption.

Body Protection
Lab coat or other protective

clothing.
Minimizes skin exposure.

Respiratory NIOSH-approved respirator.

Required in cases of

insufficient ventilation or

potential for aerosol/dust

formation.

Step-by-Step Disposal Protocol
The disposal of drospirenone must be handled as hazardous waste. Adherence to

institutional, local, and federal regulations is mandatory.

1. Waste Segregation and Collection:

Collect Waste: All drospirenone waste, including pure compound, contaminated lab

materials (e.g., gloves, weigh boats, paper towels), and solutions, must be collected in a

designated container.

Avoid Mixing: Do not mix drospirenone waste with other incompatible chemical wastes.

Have a separate, dedicated waste container if generating a large amount of drospirenone
waste.

Container Type: Use a properly sealed, chemically compatible, and puncture-resistant

container. For liquid waste, ensure the container is leak-proof.

2. Labeling:
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Clear Identification: The waste container must be clearly labeled as "Hazardous Waste."

Content Information: The label must include the chemical name "Drospirenone" and list its

associated hazards (e.g., "Toxic," "Reproductive Hazard," "Environmental Hazard").

3. Storage:

Designated Area: Store the sealed hazardous waste container in a designated, secure, and

well-ventilated area, away from general laboratory traffic.

Secondary Containment: Place the primary waste container in a suitable secondary

container or bund to contain any potential leaks.

Time Limits: Do not accumulate hazardous waste for extended periods. Adhere to

institutional and regulatory time limits for storage (e.g., weekly disposal).

4. Final Disposal:

Licensed Disposal Company: Arrange for disposal through a licensed hazardous waste

disposal company. Under no circumstances should drospirenone be disposed of down the

drain or in the regular trash.

Incineration: The recommended final disposal method for pharmaceutical waste is

incineration at a permitted facility to ensure complete destruction.

Documentation: Maintain a detailed log of all waste generated and disposed of, in

accordance with regulatory requirements.

5. Spill Management:

Immediate Action: In case of a spill, clean it up immediately, observing all safety precautions

and wearing appropriate PPE.

Containment: Prevent further leakage or spillage if it is safe to do so.

Cleanup: Gently sweep up the solid material to minimize dust formation and place it into a

suitable, labeled container for disposal. Decontaminate the area with an appropriate solvent

(e.g., 70% ethanol) followed by a cleaning agent.
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Data Presentation
Physical and Chemical Properties

Property Value

Molecular Formula C₂₄H₃₀O₃

Molecular Weight 366.49 g/mol

Physical State Powder

Color White to tan

Melting Point 303°C (lit.)

Boiling Point 239°C (lit.)

Log D (pH 7) 3.1

Ecotoxicity Data
Drospirenone's environmental persistence and toxicity are significant concerns.

Parameter Value/Result Interpretation

Persistence DT₅₀ > 120 days Very Persistent (vP)

Bioaccumulation BCF = 100-102
Low potential for

bioaccumulation

Chronic Toxicity LOEC (fish) < 0.00023 mg/L
Very high chronic toxicity to

aquatic life

Risk Assessment PEC/PNEC = 0.69 - 1.37
Low to Medium environmental

risk

DT₅₀: Degradation Half-Life

BCF: Bioconcentration Factor

LOEC: Lowest Observed Effect Concentration
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PEC/PNEC: Predicted Environmental Concentration/Predicted No-Effect Concentration Ratio

Mandatory Visualizations
Drospirenone Disposal Workflow
The following diagram illustrates the procedural flow for the safe handling and disposal of

drospirenone waste in a laboratory setting.
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Waste Generation
(Drospirenone Compound & Contaminated Materials)
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Caption: Workflow for the safe disposal of drospirenone waste.
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Drospirenone Hazard and Response Logic
This diagram outlines the logical relationship between the hazards of drospirenone and the

required safety and disposal responses.

Identified Hazards

Required Responses

Human Health Hazard
(Toxic, Carcinogen, Reprotoxic)

Engineering Controls & PPE
(Fume Hood, Gloves, Goggles)

Mitigates Exposure

Waste Segregation
(Dedicated Hazardous Waste Container)

Prevents Cross-Contamination

Environmental Hazard
(Aquatic Toxicity, Persistent)

Prohibited Disposal Routes
(No Drain or Trash Disposal)

Prevents Environmental Release

Regulated Disposal Protocol
(Licensed Vendor, Incineration)

Ensures Destruction

Click to download full resolution via product page

Caption: Logic diagram for drospirenone hazard response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Drospirenone | C24H30O3 | CID 68873 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Synthetic Progestins in Waste and Surface Waters: Concentrations, Impacts and
Ecological Risk - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Drospirenone].
BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1670955?utm_src=pdf-body
https://www.benchchem.com/product/b1670955?utm_src=pdf-body
https://www.benchchem.com/product/b1670955?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670955?utm_src=pdf-body
https://www.benchchem.com/product/b1670955?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/23347m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Drospirenone
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026682/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026682/
https://www.benchchem.com/product/b1670955#drospirenone-proper-disposal-procedures
https://www.benchchem.com/product/b1670955#drospirenone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1670955#drospirenone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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